![molecular formula C8H8ClNO B1581633 4'-Chloro-N-methylformanilide CAS No. 26772-93-0](/img/structure/B1581633.png)
4'-Chloro-N-methylformanilide
Overview
Description
4’-Chloro-N-methylformanilide is a chemical compound with the molecular formula C8H8ClNO and a molecular weight of 169.61 . It is also known by the alias 4-Chloro-N-formyl-N-methylaniline . It appears as a white to almost white powder or crystal .
Physical And Chemical Properties Analysis
4’-Chloro-N-methylformanilide is a solid at 20°C . It has a melting point range of 51.0 to 54.0 °C . The compound is soluble in methanol .Scientific Research Applications
Synthesis of Quinolinium Salts and 4-Quinolones
- Application : N-Methylformanilide is utilized in the synthesis of quinolinium salts and 4-quinolones. This process involves the reaction of N-Methylformanilide with alkanoamides to yield quinolinium salts and subsequently 4-quinolones through base treatment.
- References :
- (Meth–Cohn & Taylor, 1993)
- (Meth–Cohn & Taylor, 1993)
Enhancement of Acaricide Toxicity
- Application : Formanilides, including 4'-Chloro-N-methylformanilide, have been researched for their synergistic effects on increasing the toxicity of acaricides to certain species like Tetranychus Urticae Koch.
- References :
Nucleophilic Reactivity in Chemical Synthesis
- Application : In a study focusing on the nucleophilic reactivity of arylaminochlorocarbenes, derivatives of N-methylformanilide were used to synthesize complex chemical structures like quinoline adducts and benzoazepine derivatives.
- References :
Dyeing Processes in Textile Industry
- Application : N-Methylformanilide has been used as a swelling agent in the dyeing process of meta-aramid fibers, enhancing fiber dyeability with cationic dyes.
- References :
Environmental Impact and Phototransformation Studies
- Application : Research has been conducted on the phototransformation of compounds like 4-chloro-2-methylphenol in water, which is relevant to understanding the environmental impact and degradation pathways of related chemical compounds.
- References :
Catalytic Processes and Reactions
- Application : Studies on N-methylformanilide have explored its role in catalytic reactions, such as the oxidation of substituted anilines and its application in the synthesis of plant growth regulators.
- References :
Safety and Hazards
4’-Chloro-N-methylformanilide is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is harmful if swallowed . In case of ingestion, it is advised to rinse the mouth and seek medical attention if feeling unwell . It is also recommended to wash face, hands, and any exposed skin thoroughly after handling .
Mechanism of Action
Target of Action
It is known to be used in the vilsmeier-haack reaction, which primarily targets electron-rich arenes .
Mode of Action
4’-Chloro-N-methylformanilide is involved in the Vilsmeier-Haack reaction, where it acts as a formylating agent . The reaction involves the formation of the formylating agent in situ from DMF and phosphorus oxychloride . An electrophilic aromatic substitution leads to α-chloro amines, which are rapidly hydrolyzed during work up to give the aldehyde .
Biochemical Pathways
The Vilsmeier-Haack reaction is a key biochemical pathway involving 4’-Chloro-N-methylformanilide . This reaction allows the formylation of electron-rich arenes . The resulting α-chloro amines are rapidly hydrolyzed during work up to give the aldehyde .
Result of Action
The result of the action of 4’-Chloro-N-methylformanilide in the Vilsmeier-Haack reaction is the formation of α-chloro amines, which are rapidly hydrolyzed during work up to give the aldehyde . This allows for the formylation of electron-rich arenes .
Action Environment
It is known that the vilsmeier-haack reaction, in which this compound is involved, is typically carried out under controlled laboratory conditions .
properties
IUPAC Name |
N-(4-chlorophenyl)-N-methylformamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO/c1-10(6-11)8-4-2-7(9)3-5-8/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWQPXHSGRKRZPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C=O)C1=CC=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80312875 | |
Record name | 4'-Chloro-N-methylformanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80312875 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26772-93-0 | |
Record name | 26772-93-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=263785 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4'-Chloro-N-methylformanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80312875 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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